Cas no 2051-97-0 (1-Benzylpyrrole)

1-Benzylpyrrole is a heterocyclic organic compound featuring a pyrrole ring substituted with a benzyl group. It serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its stable structure and reactive sites make it valuable for functionalization and further derivatization in complex molecular frameworks.
1-Benzylpyrrole structure
1-Benzylpyrrole structure
Product Name:1-Benzylpyrrole
CAS No:2051-97-0
MF:C11H11N
MW:157.211742639542
MDL:MFCD00963301
CID:42396
PubChem ID:87565161
Update Time:2025-06-17

1-Benzylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-Benzylpyrrole
    • 1-Benzyl-1H-pyrrole
    • 1-(phenylmethyl)pyrrole
    • 1-benzylpyrozole
    • 1-benzyl-pyrrole
    • 1H-Pyrrole,1-(phenylmethyl)
    • N-benzyl pyrrole
    • N-benzyl-1H-pyrrole
    • Pyrrole,1-benzyl
    • N-Benzylpyrrole
    • 1H-Pyrrole, 1-(phenylmethyl)-
    • Pyrrole, 1-benzyl-
    • FNEQHKCQXDKYEO-UHFFFAOYSA-N
    • 1-benzylpyrrol
    • 1-Benzyl-1H-pyrrole #
    • Pyrrole, 1-benzyl- (8CI)
    • NSC4024
    • NSC116806
    • 0532AB
    • RP22123
    • TRA0038561
    • CJ
    • B2335
    • SY052765
    • LS-13933
    • SCHEMBL35352
    • A814639
    • MFCD00963301
    • NSC-4024
    • 2051-97-0
    • EINECS 218-137-1
    • NS00026674
    • CHEMBL259946
    • NSC-116806
    • NSC 116806
    • InChI=1/C11H11N/c1-2-6-11(7-3-1)10-12-8-4-5-9-12/h1-9H,10H
    • J-504326
    • NSC 4024
    • AKOS008961917
    • N-Benzylpyrrole, 97%
    • DTXSID3062150
    • FT-0634008
    • DB-045264
    • DTXCID6036330
    • 1-(Phenylmethyl)-1H-pyrrole
    • FK5VAY3WJP
    • 218-137-1
    • Pyrrole, 1-benzyl-(8CI)
    • MDL： MFCD00963301
    • Inchi： 1S/C11H11N/c1-2-6-11(7-3-1)10-12-8-4-5-9-12/h1-9H,10H2
    • InChI Key： FNEQHKCQXDKYEO-UHFFFAOYSA-N
    • SMILES： N1(C=CC=C1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 157.08900
  • Monoisotopic Mass: 157.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 4.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.03
  • Melting Point: 15°C(lit.)
  • Boiling Point: 245°C(lit.)
  • Flash Point: 115 °F
  • Refractive Index: n20/D 1.5685(lit.)
  • PSA: 4.93000
  • LogP: 2.53640
  • Sensitiveness: Sensitive to light, sensitive to air
  • Solubility: Not determined

1-Benzylpyrrole Security Information

1-Benzylpyrrole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Benzylpyrrole Pricemore >>

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